Cas no 664364-30-1 (tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate)
664364-30-1 structure
Product Name:tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate
CAS No:664364-30-1
MF:C12H21NO2
MW:211.30064368248
CID:2110368
PubChem ID:15201199
Update Time:2025-04-21
tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate
- tert-butyl 2-[(E)-prop-1-enyl]pyrrolidine-1-carboxylate
- 664364-30-1
- SCHEMBL3612669
- tert-Butyl (E)-2-(prop-1-en-1-yl)pyrrolidine-1-carboxylate
- tert-Butyl 2-(prop-1-en-1-yl)pyrrolidine-1-carboxylate
- 445398-91-4
- SCHEMBL3612674
-
- Inchi: 1S/C12H21NO2/c1-5-7-10-8-6-9-13(10)11(14)15-12(2,3)4/h5,7,10H,6,8-9H2,1-4H3/b7-5+
- InChI Key: KOJWLBLXDVVJHG-FNORWQNLSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC1/C=C/C)=O
Computed Properties
- Exact Mass: 211.157228913Da
- Monoisotopic Mass: 211.157228913Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5Ų
tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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